Cas no 37993-76-3 (3-Phenylisoquinoline)

• Product Name: 3-Phenylisoquinoline
• CAS No: 37993-76-3
• MF: C₁₅H₁₁N
• MW: 205.254543542862
• MDL: MFCD00179548
• CID: 922843
• PubChem ID: 329766656
• Update Time: 2025-09-25

3-Phenylisoquinoline Chemical and Physical Properties

Names and Identifiers

• 3-Phenylisoquinoline
• SCHEMBL729768
• F77580
• MLS001361028
• MFCD00179548
• SY100862
• AKOS004907763
• 3-phenyl-isoquinoline
• CHEMBL1718052
• ISUPSL100485
• EN300-84741
• 37993-76-3
• SMR001216509
• CS-0269858
• 3-Phenylisoquinoline, 97%
• 3-phenylisoquinoline (en)
• DTXSID60346097
• Isoquinoline, 3-phenyl-

• MDL： MFCD00179548
• Inchi： 1S/C15H11N/c1-2-6-12(7-3-1)15-10-13-8-4-5-9-14(13)11-16-15/h1-11H
• InChI Key： RBJOTRVJJWIIER-UHFFFAOYSA-N
• SMILES： N1C=C2C=CC=CC2=CC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 205.08900
• Monoisotopic Mass: 205.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Melting Point: 100-105 °C
• PSA: 12.89000
• LogP: 3.90180

3-Phenylisoquinoline Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H311-H315-H318
• Warning Statement： P280-P305+P351+P338-P312
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-24-38-41
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines